Cas no 109875-84-5 (2-Azaspiro[4.5]decane-1,3-dithione,2-methyl-)

2-Azaspiro[4.5]decane-1,3-dithione,2-methyl- structure
109875-84-5 structure
Product Name:2-Azaspiro[4.5]decane-1,3-dithione,2-methyl-
CAS No:109875-84-5
MF:C10H15NS2
MW:213.362799882889
CID:128593
PubChem ID:13662104
Update Time:2025-04-18

2-Azaspiro[4.5]decane-1,3-dithione,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Azaspiro[4.5]decane-1,3-dithione,2-methyl-
    • 109875-84-5
    • 2-Azaspiro[4.5]decane-1,3-dithione, 2-methyl-
    • 2-Methyl-2-azaspiro[4.5]decane-1,3-dithione
    • 2-Azaspiro[4.5]decane-1,3-dithione, 2-methyl-
    • Inchi: 1S/C10H15NS2/c1-11-8(12)7-10(9(11)13)5-3-2-4-6-10/h2-7H2,1H3
    • InChI Key: IWJXPTQLRVAHBV-UHFFFAOYSA-N
    • SMILES: S=C1C2(CC(N1C)=S)CCCCC2

Computed Properties

  • Exact Mass: 213.06475
  • Monoisotopic Mass: 213.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 3.24
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